![molecular formula C10H19ClN2O2 B2557349 Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate hydrochloride CAS No. 1955556-99-6](/img/structure/B2557349.png)
Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate hydrochloride
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Description
Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a spirocyclic amine that has been synthesized using various methods, and its potential applications in different fields have been investigated.
Scientific Research Applications
Synthesis and Chemical Space Exploration
The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate demonstrates its role as a bifunctional compound that allows for selective derivatization, providing access to a chemical space complementary to piperidine ring systems (Meyers et al., 2009). Similarly, a concise and scalable synthesis of a 2,6-diazaspiro[3.3]heptane building block has been reported, showcasing its utility in arene amination reactions to yield a variety of N-Boc-N'-aryl-2,6-diazaspiro[3.3]heptanes (Burkhard & Carreira, 2008).
Applications in Drug Design
The compound's utility extends to drug design, where its structural features are leveraged for the synthesis of piperidine derivatives and related structures. For example, the synthesis of piperidine derivatives fused to a tetrahydrofuran ring by Moskalenko and Boev (2014) highlights the compound's role in creating complex molecular scaffolds (Moskalenko & Boev, 2014).
Enantioselective Synthesis
An efficient route to synthesize enantiomerically pure tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate has been described, illustrating the importance of this chemical in producing enantiomerically pure compounds for potential pharmacological applications (Maton et al., 2010).
Novel Amino Acids Synthesis
The synthesis of novel amino acids such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and its use in chemistry, biochemistry, and drug design further underscores the versatile application of this compound in synthesizing sterically constrained amino acids (Radchenko, Grygorenko, & Komarov, 2010).
properties
IUPAC Name |
tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2.ClH/c1-9(2,3)14-8(13)12-6-10(7-12)4-5-11-10;/h11H,4-7H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZSBJGQPTYWKOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CCN2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1955556-99-6 |
Source
|
Record name | tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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